4-ethoxy-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide

• IUPAC Name: 4-ethoxy-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• InChI: InChI=1S/C18H17N3O3/c1-3-24-14-9-7-13(8-10-14)17(22)20-16-12(2)19-15-6-4-5-11-21(15)18(16)23/h4-11H,3H2,1-2H3,(H,20,22)
• InChI Key: HSHSGNNXXHZNPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(N=C3C=CC=CN3C2=O)C
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol
• CAS No.: 946256-27-5

Description

“4-ethoxy-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide” is a chemical compound. It is related to a class of compounds that have shown potential in therapy, especially as an inhibitor of platelet activation adhesion/aggregation and degranulation, promoter of platelet disaggregation, and anti-thrombotic agent.

Scientific Research Applications

Chemical Modification and Synthesis

The chemical modification of pyrido[1,2-a]pyrimidine derivatives has been explored to optimize biological properties, such as analgesic effects. For instance, methylation at the pyridine moiety and the synthesis of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides have been investigated to enhance analgesic properties, demonstrating the significance of structural modifications in biological activity enhancement (Ukrainets et al., 2015).

Biological Activities

• Analgesic Properties : Research has shown that modifications to the pyrido[1,2-a]pyrimidine nucleus can increase analgesic activity, particularly for derivatives with specific substituents (Ukrainets et al., 2015).
• Anti-inflammatory and Analgesic Agents : Novel benzodifuranyl derivatives, including pyrimidinyl benzo compounds, have been synthesized and shown to possess anti-inflammatory and analgesic activities, highlighting their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Pharmacological Screening

The exploration of pyrido[1,2-a]pyrimidine derivatives for new pharmacological activities includes screening for antimalarial properties. Derivatives have been synthesized and evaluated against chloroquine-sensitive strains, suggesting a potential lead structure for developing antimalarial agents (Mane et al., 2014).